N-(2,4-dimethoxyphenyl)-2-{[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H16N4O4S/c1-23-12-5-6-13(14(8-12)24-2)19-15(22)10-26-17-21-20-16(25-17)11-4-3-7-18-9-11/h3-9H,10H2,1-2H3,(H,19,22)
• InChI Key: COCCAUBSKJPGEM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CSC2=NN=C(O2)C3=CN=CC=C3)OC
• Molecular Formula: C17H16N4O4S
• Molecular Weight: 372.4 g/mol
• CAS No.: 876573-83-0

Description

N-(2,4-dimethoxyphenyl)-2-{[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C17H16N4O4S and its molecular weight is 372.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

N-(2,4-dimethoxyphenyl)-2-{[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide is a compound of interest in medicinal chemistry due to its diverse biological activities. This article reviews its biological properties, including antimicrobial, antioxidant, and potential therapeutic applications.

Chemical Structure and Properties

The compound has a complex structure characterized by the following features:

• Molecular Formula : C21H20N6O3S
• Molecular Weight : 436.5 g/mol
• Functional Groups : Dimethoxyphenyl group, oxadiazole ring, pyridine moiety, and sulfanyl linkage.

Antimicrobial Activity

Research has shown that derivatives of 1,3,4-oxadiazoles exhibit significant antimicrobial activity. For instance:

• Study Findings : A study demonstrated that compounds containing the oxadiazole ring displayed potent antibacterial effects against various strains, including Staphylococcus aureus and Escherichia coli .
• Mechanism of Action : The proposed mechanism involves inhibition of bacterial enzymes crucial for fatty acid synthesis, particularly targeting the enoyl-acyl carrier protein reductase (FabI) .

Antioxidant Activity

Antioxidant properties have been attributed to compounds similar to this compound:

• Experimental Results : In vitro assays indicated that oxadiazole derivatives can scavenge free radicals effectively .
• Implications : This activity suggests potential applications in preventing oxidative stress-related diseases.

Cytotoxicity and Therapeutic Potential

The cytotoxic effects of this compound have been explored in various cancer cell lines:

• Case Studies : A study evaluated the cytotoxicity of related compounds on human cancer cell lines, indicating that certain structural modifications enhance their efficacy against tumors .
• Therapeutic Applications : The dual action of antimicrobial and cytotoxic properties positions this compound as a candidate for further development in chemotherapeutic applications.

Comparison of Biological Activities

Property	Activity Level	Reference
Antibacterial	High
Antioxidant	Moderate
Cytotoxicity	Variable

Structural Analogues and Their Activities

Compound Name	Key Features	Biological Activity
N-(3-methylphenyl)-2-{[4-methylthio]-4H-1,2,4-triazol-3-yl}acetamide	Methyl groups on phenyl	Moderate antibacterial
N-(4-chlorophenyl)-2-{[5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	Chlorine substitution on phenyl	High cytotoxicity
N-(2-furanyl)-2-{[4-benzylthio]-4H-1,2,4-triazol-3-yl}acetamide	Furan ring instead of dimethoxyphenyl	Low antibacterial